1,1-Dimethyl-2-[(dimethylamino)sulfonylamino]ethylamine

• CAS No.: 87485-00-5
• Molecular Formula: C6H17N3O2S
• Molecular Weight: 195.29 g/mol
• IUPAC Name: 2-amino-1-(dimethylsulfamoylamino)-2-methylpropane
• InChI: InChI=1S/C6H17N3O2S/c1-6(2,7)5-8-12(10,11)9(3)4/h8H,5,7H2,1-4H3
• InChI Key: FWSGXMYNAKZJEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNS(=O)(=O)N(C)C)N

Description

1,1-Dimethyl-2-[(dimethylamino)sulfonylamino]ethylamine is a useful research compound. Its molecular formula is C6H17N3O2S and its molecular weight is 195.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 30.7 g (0.35 mole) of 1,2-diamino-2-methylpropane, 150 ml of ether and 50 ml of triethylamine was cooled to 0° C. and 20 g (0.14 mole) of dimethylsulfamoylchloride was added slowly. The mixture was stirred for 30 min. and then concentrated under reduced pressure. The residue was mised with water, basified with potassium carbonate and concentrated to dryness. Acetone was added and insoluble material was removed by filtration. Concentration of the filtrate gave a solid, which crystallized from toluene to give 16.5 g (60%) of product, m.p. 77°-78° C. The IR and MNR spectra were consistent with the assigned structure.

Synthesis routes and methods II

Procedure details

A mixture of 30.7 g (0.35 mol) of 1,2-diamino-2-methylpropane, 150 ml of ether and 50 ml of trienthylamine was cooled to 0° C. and 20 g (0.14 mol) of dimethylsulfamoyl chloride was added slowly. The reaction mixture was stirred for 30 minutes and evaporated to dryness. The residue was mixed with water, basified with K2CO3 and evaporated to dryness. Acetone was added and the mixture was filtered. Evaporation of the filtrate gave a solid which recrystallized from toluene to give 16.5 g (60.3%) of product, mp 77°-78° C. The NMR and IR were consistent with the assigned structure.